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Compound of Interest

Compound Name: Cyclohepta-3,5-dien-1-ol

Cat. No.: B15387990 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the handling and storage of Cyclohepta-3,5-dien-1-ol.

Frequently Asked Questions (FAQs)
Q1: What is Cyclohepta-3,5-dien-1-ol?

Cyclohepta-3,5-dien-1-ol is a cyclic alcohol with the chemical formula C₇H₁₀O.[1] It is a

flammable liquid and should be handled with appropriate safety precautions.

Q2: What are the main hazards associated with Cyclohepta-3,5-dien-1-ol?

Cyclohepta-3,5-dien-1-ol is a flammable liquid and vapor. It can cause skin and serious eye

irritation, and may cause respiratory irritation.[2]

Q3: How should I store Cyclohepta-3,5-dien-1-ol?

Store Cyclohepta-3,5-dien-1-ol in a tightly closed container in a dry, well-ventilated place.[2]

Keep it away from heat, sparks, open flames, and hot surfaces.[2] The recommended storage

temperature is typically found on the product label.

Q4: What personal protective equipment (PPE) should I use when handling this compound?

It is recommended to wear flame-retardant antistatic protective clothing, protective gloves, and

eye/face protection.[2]
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Troubleshooting Guide
Issue 1: Unexpected reaction products or low yield.
Possible Cause: Isomerization of Cyclohepta-3,5-dien-1-ol.

Explanation: Cyclohepta-3,5-dien-1-ol can isomerize to cyclohepta-2,4-dien-1-one, especially

under acidic conditions or upon heating. This isomerization can lead to the formation of

unexpected byproducts and a lower yield of the desired product.

Solution:

Avoid acidic conditions: Use neutral or basic reaction conditions if possible.

Control temperature: Maintain a low reaction temperature to minimize thermal isomerization.

Inert atmosphere: Perform reactions under an inert atmosphere (e.g., argon or nitrogen) to

prevent oxidation, which can be exacerbated by heat.

Issue 2: The compound appears discolored or has an
unusual odor.
Possible Cause: Degradation or contamination.

Explanation: Prolonged storage, exposure to air, or contamination can lead to the degradation

of Cyclohepta-3,5-dien-1-ol.

Solution:

Check purity: Use analytical techniques such as NMR or GC-MS to assess the purity of the

compound before use.

Purification: If impurities are detected, consider purification by distillation or chromatography,

taking care to use mild conditions to prevent isomerization.

Proper storage: Ensure the compound is stored under the recommended conditions to

prevent future degradation.
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Data Presentation
Physical and Chemical Properties of Cyclohepta-3,5-dien-1-ol

Property Value

Molecular Formula C₇H₁₀O

Molecular Weight 110.15 g/mol

Appearance Not specified, likely a liquid

Boiling Point 54 °C at 15 hPa

Density 0.889 g/cm³ at 25 °C

Safety Information for Cyclohepta-3,5-dien-1-ol

Hazard GHS Classification
Precautionary Statement
Examples

Flammability Flammable Liquid Category 3

P210: Keep away from

heat/sparks/open flames/hot

surfaces. No smoking.

Skin Irritation Category 2
P264: Wash skin thoroughly

after handling.

Eye Irritation Category 2A
P280: Wear eye

protection/face protection.

Respiratory Irritation
Specific target organ toxicity -

single exposure, Category 3

P261: Avoid breathing mist or

vapors.

Experimental Protocols
General Handling Protocol

Based on the Safety Data Sheet, the following general protocol should be followed when

handling Cyclohepta-3,5-dien-1-ol:
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Preparation: Work in a well-ventilated area, preferably in a chemical fume hood. Ensure all

necessary PPE is worn, including safety goggles, gloves, and a lab coat.

Dispensing: Ground and bond the container and receiving equipment to prevent static

discharge. Use only non-sparking tools.

During Use: Keep the container tightly closed when not in use. Avoid contact with skin and

eyes. Avoid breathing vapors.

Spill Cleanup: In case of a spill, absorb the material with a liquid-absorbent material (e.g.,

vermiculite, sand) and dispose of it properly.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.
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Caption: General workflow for safely handling Cyclohepta-3,5-dien-1-ol.
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Caption: Isomerization of Cyclohepta-3,5-dien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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